Cas no 1804667-39-7 (4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1804667-39-7
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844149
• Update Time: 2025-06-18

4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H8F6N2O3/c11-9(12,13)7-5(2-17)4(1-6(19)20)3-18-8(7)21-10(14,15)16/h3H,1-2,17H2,(H,19,20)
• InChI Key： NNYSXXIBIOWHIS-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC(=O)O)C=1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: -0.7
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804667-39-7)

4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804667-39-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is substituted with an aminomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with a carboxylic acid moiety. The combination of these functional groups endows the molecule with a diverse range of chemical properties and biological activities.

The pyridine ring is a fundamental heterocyclic structure that is widely used in the synthesis of pharmaceuticals and agrochemicals due to its ability to form stable complexes with metal ions and its potential for modulating biological processes. The presence of the aminomethyl group on the pyridine ring provides additional reactivity and functionality, making it an attractive target for conjugation with other biomolecules or for further chemical modifications. The trifluoromethoxy and trifluoromethyl substituents introduce fluorine atoms, which are known for their influence on the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and binding affinity.

The carboxylic acid group at the 5-position of the pyridine ring adds another layer of complexity to the molecule. Carboxylic acids are common functional groups in many biologically active compounds, including amino acids, peptides, and certain drugs. They can participate in hydrogen bonding, ion pairing, and other non-covalent interactions that are crucial for molecular recognition and binding events. In the context of drug discovery, the carboxylic acid group can be readily modified through esterification or amide formation to generate prodrugs or analogs with improved pharmacokinetic properties.

Recent research has highlighted the potential of 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. The trifluoromethyl groups enhance the lipophilicity of the molecule, allowing it to penetrate cell membranes more effectively and reach its intracellular targets. Additionally, the aminomethyl group can serve as a site for conjugation with targeting ligands or imaging agents, enhancing its therapeutic utility.

In another line of research, 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid has been investigated as a potential inhibitor of specific enzymes involved in metabolic disorders. The carboxylic acid moiety can form hydrogen bonds with the active site residues of these enzymes, thereby blocking their catalytic activity. This property makes it a promising lead compound for developing new treatments for conditions such as diabetes and obesity.

The synthetic accessibility of 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid has also been a subject of interest in organic chemistry. Several efficient synthetic routes have been reported in the literature, including multistep sequences involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. These synthetic methods not only facilitate the preparation of the target compound but also enable the synthesis of structurally related analogs for structure-activity relationship (SAR) studies.

In conclusion, 4-(Aminomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804667-39-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of opportunities for developing new drugs and therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.